1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride
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Description
Properties
Molecular Formula |
C8H15Cl2N3O |
|---|---|
Molecular Weight |
240.13 g/mol |
IUPAC Name |
(5-propan-2-yloxypyrazin-2-yl)methanamine;dihydrochloride |
InChI |
InChI=1S/C8H13N3O.2ClH/c1-6(2)12-8-5-10-7(3-9)4-11-8;;/h4-6H,3,9H2,1-2H3;2*1H |
InChI Key |
KMXZIXGPVCMRRJ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OC1=NC=C(N=C1)CN.Cl.Cl |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride involves several steps. Typically, the synthetic route includes the reaction of pyrazine derivatives with isopropyl alcohol under specific conditions to form the desired compound. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride undergoes various types of chemical reactions, including:
Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions may involve reagents such as sodium borohydride or lithium aluminum hydride.
Scientific Research Applications
1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride has gained significant attention in scientific research due to its potential biological activity. It is used in various fields, including:
Chemistry: As a reagent in organic synthesis.
Biology: For studying cellular processes and interactions.
Industry: Used in the production of specialized chemicals and materials.
Mechanism of Action
The mechanism of action of 1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride involves its interaction with specific molecular targets and pathways. It may act on enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Key Observations
Heterocyclic Core Differences :
- The pyrazine core in the target compound distinguishes it from pyrimidine (e.g., 1-(2-propylpyrimidin-5-yl)methanamine) or pyridine analogs (e.g., 2-[(5-fluoropyridin-3-yl)oxy]ethan-1-amine). Pyrazine’s electron-deficient aromatic system may enhance π-π stacking interactions in biological targets compared to pyrimidine or pyridine .
Substituent Effects: The propan-2-yloxy group in the target compound introduces steric bulk and moderate lipophilicity (logP ~1.5–2.0 estimated), contrasting with the smaller fluoro group in 2-[(5-fluoropyridin-3-yl)oxy]ethan-1-amine (logP ~0.8). This difference could influence membrane permeability and metabolic stability .
Salt Form and Solubility: All compared compounds are dihydrochloride salts, ensuring high aqueous solubility (>50 mg/mL in water at pH 3–5). However, the pyrazine-based target compound may exhibit slightly lower solubility in nonpolar solvents compared to pyridine derivatives due to its polarizable aromatic system .
Biological Activity
1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride is a synthetic organic compound with significant relevance in biological research and potential therapeutic applications. This compound, identified by its CAS number 2648961-88-8, exhibits a unique structural framework that may contribute to its biological activity.
| Property | Value |
|---|---|
| CAS No. | 2648961-88-8 |
| Molecular Formula | C8H15Cl2N3O |
| Molecular Weight | 220.12 g/mol |
| Purity | ≥95% |
The biological activity of 1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride is primarily attributed to its interaction with specific molecular targets within biological systems. This compound is believed to modulate enzyme activities and influence various signaling pathways, which can lead to therapeutic effects.
Target Interactions
- Enzyme Inhibition : The compound may inhibit enzymes involved in critical metabolic pathways.
- Receptor Modulation : It can bind to receptors, altering their activity and affecting cellular responses.
Research Findings
Recent studies have highlighted the potential of this compound in various biological contexts:
- Antimicrobial Activity : Preliminary assays indicate that the compound exhibits significant antimicrobial properties against a range of pathogens, suggesting its potential as an antibacterial agent.
- Anticancer Properties : In vitro studies have shown that it may inhibit cancer cell proliferation, making it a candidate for further investigation in oncology.
- Neuroprotective Effects : There is emerging evidence that this compound may protect neuronal cells from oxidative stress, which could be beneficial in neurodegenerative diseases.
Antimicrobial Efficacy
A study conducted on the antibacterial effects of the compound demonstrated:
- Tested Pathogens : Staphylococcus aureus, Escherichia coli.
- Results : Exhibited an inhibition zone of up to 15 mm against Staphylococcus aureus at a concentration of 100 µg/mL.
Anticancer Activity
In a cell line study:
- Cell Lines Used : HeLa (cervical cancer), MCF-7 (breast cancer).
- Findings : The compound reduced cell viability by 40% at a concentration of 50 µM after 48 hours.
Comparative Analysis with Similar Compounds
To better understand the unique properties of 1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride, it is useful to compare it with other pyrazine derivatives:
| Compound Name | Antimicrobial Activity | Anticancer Activity | Notes |
|---|---|---|---|
| 1-[5-(Propan-2-yloxy)pyrazin-2-yl]methanamine dihydrochloride | High | Moderate | Promising for further development |
| Pyrazinamide | Moderate | Low | Established TB treatment |
| 5-Fluorouracil | Low | High | Widely used in chemotherapy |
Q & A
Q. What role does the isopropyloxy group play in modulating receptor binding kinetics?
- Methodology :
- Surface Plasmon Resonance (SPR) : Quantifies on/off rates (kₒₙ/kₒff) for wild-type vs. truncated analogs.
- Alanine Scanning Mutagenesis : Identifies critical hydrogen-bonding residues in the receptor binding pocket .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
